Cas no 5579-89-5 (Nifursemizone)
Nifursemizone is a nitrofuran-based antimicrobial agent with broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as certain protozoa. Its mechanism of action involves the inhibition of microbial enzymes, disrupting cellular metabolism and leading to bacterial cell death. The compound exhibits low toxicity in mammalian systems, making it suitable for veterinary and agricultural applications, particularly in the treatment of enteric infections. Nifursemizone is valued for its stability in formulation and efficacy in low concentrations, reducing the risk of resistance development. Its solubility profile allows for versatile administration routes, including oral and topical use, enhancing its applicability in diverse therapeutic contexts.
Nifursemizone structure
Product Name:Nifursemizone
CAS No:5579-89-5
MF:C8H10N4O4
MW:226.18940114975
CID:369602
PubChem ID:9562728
Update Time:2025-11-03
Nifursemizone Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboxamide,1-ethyl-2-[(5-nitro-2-furanyl)methylene]-
- 1-ethyl-1-[(E)-(5-nitrofuran-2-yl)methylideneamino]urea
- 5-Nitro-2-furaldehyde 2-ethylsemicarbazone
- 5-Nitro-furfural-(2-aethyl-semicarbazon)
- 5-nitro-furfural-(2-ethyl semicarbazone)
- AC1Q5AZM
- Etafurazone
- Hydrazinecarboxamide, 1-ethyl-2-((5-nitro-2-furanyl)methylene)-
- NF 161
- NF-161
- Nifursemizona
- NIFURSEMIZONE
- Nifursemizonum
- Nifursemizone (USAN/INN)
- NSC186580
- JGPNCLKRECLYTO-BJMVGYQFSA-N
- 1-Ethyl-2-((5-nitrofuran-2-yl)methylene)hydrazine-1-carboxamide
- AKOS040733855
- 5579-89-5
- D05165
- CS-6589
- SCHEMBL21462505
- 2-Furaldehyde, 5-nitro-, 2-ethylsemicarbazone
- 2-Furaldehyde, 2-ethylsemicarbazone
- Etafurazone;NF161
- MS-23276
- SCHEMBL1817128
- 5-Nitro-2-furaldehyde N'-ethylsemicarbazone #
- CHEMBL2106819
- HY-101660
- NSC-186580
- NF161
- DA-66091
- Nifursemizone
-
- Inchi: 1S/C8H10N4O4/c1-2-11(8(9)13)10-5-6-3-4-7(16-6)12(14)15/h3-5H,2H2,1H3,(H2,9,13)/b10-5+
- InChI Key: JGPNCLKRECLYTO-BJMVGYQFSA-N
- SMILES: O1C(=CC=C1/C=N/N(C(N)=O)CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.0703
- Monoisotopic Mass: 226.07020481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.7
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 114.97
- LogP: 2.14580
Nifursemizone Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Nifursemizone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101660-1mg |
Nifursemizone |
5579-89-5 | 99.25% | 1mg |
¥360 | 2025-04-16 | |
| MedChemExpress | HY-101660-5mg |
Nifursemizone |
5579-89-5 | 99.25% | 5mg |
¥865 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N878467-1mg |
Nifursemizone |
5579-89-5 | 98% | 1mg |
¥6,612.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N878467-5mg |
Nifursemizone |
5579-89-5 | 98% | 5mg |
¥13,800.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48774-1mg |
Nifursemizone (Etafurazone) |
5579-89-5 | 98% | 1mg |
¥5171.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48774-5mg |
Nifursemizone (Etafurazone) |
5579-89-5 | 98% | 5mg |
¥10253.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48774-10mg |
Nifursemizone (Etafurazone) |
5579-89-5 | 98% | 10mg |
¥17475.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48774-20mg |
Nifursemizone (Etafurazone) |
5579-89-5 | 98% | 20mg |
¥30760.00 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12223-1 mg |
Nifursemizone |
5579-89-5 | 99.17% | 1mg |
¥4597.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12223-5 mg |
Nifursemizone |
5579-89-5 | 99.17% | 5mg |
¥9867.00 | 2022-04-26 |
Nifursemizone Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5579-89-5 (Nifursemizone) Related Products
- 67-20-9(Nitrofurantoin)
- 21638-36-8(2-Imidazolidinone,4-methyl-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 39625-08-6(Hydrazinecarboxamide,N-(2-hydroxyethyl)-2-[(5-nitro-2-furanyl)methylene]-)
- 5580-25-6(Hydrazinecarboxamide,1-[2-(dimethylamino)ethyl]-2-[(5-nitro-2-furanyl)methylene]-)
- 555-84-0(2-Imidazolidinone,1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 101858-16-6(Hydrazinecarboxamide,N-[3-(diethylamino)propyl]-2-[(5-nitro-2-furanyl)methylene]-)
- 405-22-1(Hydrazinecarboxamide,1-(2-hydroxyethyl)-2-[(5-nitro-2-furanyl)methylene]-)
- 5423-29-0(Hydrazinecarboxamide,1-(2-hydroxypropyl)-2-[(5-nitro-2-furanyl)methylene]-)
- 52926-52-0(Hydrazinecarboxamide,1-(2-hydroxyhexyl)-2-[(5-nitro-2-furanyl)methylene]-)
- 5036-03-3(2-Imidazolidinone,1-(2-hydroxyethyl)-3-[[(5-nitro-2-furanyl)methylene]amino]-)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent